(4E,5Z)-4-((4-ethoxyphenyl)imino)-5-((E)-3-phenylallylidene)thiazolidin-2-one

• IUPAC Name: (5Z)-4-(4-ethoxyphenyl)imino-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidin-2-one
• InChI: InChI=1S/C20H18N2O2S/c1-2-24-17-13-11-16(12-14-17)21-19-18(25-20(23)22-19)10-6-9-15-7-4-3-5-8-15/h3-14H,2H2,1H3,(H,21,22,23)/b9-6+,18-10-
• InChI Key: FLBJXNXPFCWPJX-CVCOPPNTSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2C(=CC=CC3=CC=CC=C3)SC(=O)N2
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2/C(=C/C=C/C3=CC=CC=C3)/SC(=O)N2
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

(4E,5Z)-4-((4-ethoxyphenyl)imino)-5-((E)-3-phenylallylidene)thiazolidin-2-one, also known as EPTZ, is a thiazolidinone derivative that has shown promising results in scientific research applications. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Anticancer Activity

Antileukemic Activity : Compounds similar to "(4E,5Z)-4-((4-ethoxyphenyl)imino)-5-((E)-3-phenylallylidene)thiazolidin-2-one" have been evaluated for their selective inhibitory activity against leukemia cell lines. The structure-activity relationship analysis reveals significant antileukemic activity at submicromolar concentrations, underscoring their potential as anticancer agents (Subtelna et al., 2020).

Antifibrotic and Anticancer Action : Thiazolidinone derivatives, including those resembling the chemical structure , have shown promising antifibrotic and anticancer activity. Their potential is highlighted in fibroblast viability reduction without eliciting anticancer effects, making them candidates for further testing (Kaminskyy et al., 2016).

Antibacterial and Antifungal Activities

Novel Imidazolidineiminothione Derivatives : A series of new imidazolidineiminothione derivatives were synthesized and tested for their antibacterial and antifungal activities. This research demonstrates the potential of these compounds in addressing microbial resistance, with several tested compounds showing significant activities (Ammar et al., 2016).

New Thiazolidinone Derivatives as Antibacterial Agents : Another study focused on synthesizing thiazolidinone derivatives and testing their antibacterial efficacy. These compounds exhibited considerable antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting their utility in developing new antimicrobial agents (Patel et al., 2010).

Synthesis and Characterization

X-Ray Structure Determination : The synthesis and characterization of thiazolidinone derivatives have been detailed, with X-ray diffraction data providing insights into their molecular structure. This study emphasizes the importance of structural analysis in understanding the properties and potential applications of these compounds (Megrouss et al., 2019).